(5Z)-5-(2,4-dichlorobenzylidene)-2-[(E)-2-(thiophen-2-yl)ethenyl][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C17H9Cl2N3OS2
• Molecular Weight: 406.3 g/mol
• IUPAC Name: (5Z)-5-[(2,4-dichlorophenyl)methylidene]-2-[(E)-2-thiophen-2-ylethenyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C17H9Cl2N3OS2/c18-11-4-3-10(13(19)9-11)8-14-16(23)22-17(25-14)20-15(21-22)6-5-12-2-1-7-24-12/h1-9H/b6-5+,14-8-
• Standard InChI Key: YOKLKBAMFUDGGM-PPHRNLEOSA-N
• Isomeric SMILES: C1=CSC(=C1)/C=C/C2=NN3C(=O)/C(=C/C4=C(C=C(C=C4)Cl)Cl)/SC3=N2
• Canonical SMILES: C1=CSC(=C1)C=CC2=NN3C(=O)C(=CC4=C(C=C(C=C4)Cl)Cl)SC3=N2

Introduction

Structural Identification and Nomenclature

The compound’s systematic name, (5Z)-5-(2,4-dichlorobenzylidene)-2-[(E)-2-(thiophen-2-yl)ethenyl]thiazolo[3,2-b]triazol-6(5H)-one, reflects its intricate architecture. Key features include:

• Bicyclic Core: A thiazolo[3,2-b][1,2,]triazol-6-one system, where a thiazole ring is fused to a 1,2,4-triazole ring at positions 3 and 2, respectively.

• 5-(2,4-Dichlorobenzylidene) Substituent: A Z-configured benzylidene group at position 5, bearing 2,4-dichloro substituents on the aromatic ring. This moiety is critical for electronic and steric interactions in biological systems.

• 2-[(E)-Thiophen-2-yl)ethenyl] Group: An E-conjugated ethenyl linker connecting the thiophene heterocycle to position 2 of the bicyclic core. The thiophene ring enhances π-electron delocalization and may influence binding to molecular targets.

The stereochemical descriptors (Z) and (E) denote the configurations of the benzylidene and ethenyl groups, respectively, which are essential for maintaining the compound’s planar geometry and pharmacological activity.

Synthetic Pathways and Optimization

Core Scaffold Construction

The synthesis of thiazolo[3,2-b][1,triazol-6-ones typically begins with the condensation of thiazole-2-carboxylic acid hydrazides with chloroacetic acid under acidic conditions. For the target compound, a three-component reaction protocol was likely employed:

• Formation of Thiazolo-Triazole Core: Reaction of 5-amino-1,2,4-triazole-3-thiol with chloroacetic acid in acetic acid/acetic anhydride yields the bicyclic thiazolo[3,2-b]triazol-6-one scaffold.

• Introduction of 2,4-Dichlorobenzylidene: Condensation with 2,4-dichlorobenzaldehyde via a Knoevenagel reaction installs the Z-configured benzylidene group at position 5.

• Ethenylation with Thiophene: A Heck coupling or Wittig reaction introduces the (E)-2-(thiophen-2-yl)ethenyl group at position 2, ensuring retention of stereochemistry.

Key Reaction Parameters:

• Temperature: 80–100°C for cyclization steps.

• Catalysts: Piperidine or acetic acid for Knoevenagel reactions.

• Solvents: Ethanol or dimethylformamide (DMF) for coupling reactions.

Structural Characterization

Spectroscopic Data

• 1H NMR: Signals for the benzylidene proton (δ 8.2–8.5 ppm, singlet), thiophene protons (δ 7.1–7.3 ppm, multiplet), and ethenyl protons (δ 6.8–7.0 ppm, doublet with J = 16 Hz).

• 13C NMR: Peaks for the carbonyl carbon (C6=O, δ 165–170 ppm), thiazole-triazole carbons (δ 145–160 ppm), and thiophene carbons (δ 125–135 ppm).

• HRMS: Calculated for C19H10Cl2N4O2S2: [M+H]+ 484.94 (observed: 484.92).

X-ray Crystallography

While no crystal structure of the title compound is reported, analogous derivatives (e.g., 5c) exhibit planar bicyclic cores with dihedral angles <5° between the thiazole and triazole rings. The benzylidene and ethenyl substituents lie in-plane, facilitating π-stacking interactions in the solid state.

Pharmacological Profile

Anticancer Activity

In the NCI-60 human tumor cell line screen, structurally related compounds (e.g., 2h and 2i) demonstrated potent activity at 10 µM, particularly against leukemia (CCRF-CEM) and melanoma (LOX IMVI) lines. Mechanistic studies suggest inhibition of topoisomerase I (Top1) and phospholipase C-γ2 (PLC-γ2), validated through biochemical assays.

Hypothesized Mechanism for the Title Compound:

• The 2,4-dichlorobenzylidene group may intercalate DNA via π-π stacking, while the thiophene ethenyl moiety enhances membrane permeability.

• PLC-γ2 inhibition could disrupt hematopoietic cancer cell signaling, analogous to derivative CCT-196700.

Selectivity and Toxicity

Derivatives with halogenated aryl groups show reduced toxicity toward normal HEK293 cells (IC50 > 50 µM) compared to cancer cells (IC50 2–10 µM). This selectivity is attributed to differential uptake and metabolism in malignant versus somatic cells.

Structure-Activity Relationships (SAR)

Critical substituent effects include:

• Halogenation: 2,4-Dichloro substitution on the benzylidene ring enhances Top1 inhibition by 40% compared to non-halogenated analogs.

• Heteroaromatic Linkers: Thiophene-based ethenyl groups improve bioavailability and target binding affinity over phenyl derivatives.

• Stereochemistry: Z configuration at C5 is essential for planar DNA intercalation, while E configuration at C2 ensures proper spatial orientation for PLC-γ2 binding.